Cas no 1226420-96-7 (4-(2,4-dimethylphenyl)methylpiperidin-4-ol)

• Product Name: 4-(2,4-dimethylphenyl)methylpiperidin-4-ol
• CAS No: 1226420-96-7
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 6237365
• PubChem ID: 82079605
• Update Time: 2025-06-08

4-(2,4-dimethylphenyl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-dimethylphenyl)methylpiperidin-4-ol
• 4-[(2,4-dimethylphenyl)methyl]piperidin-4-ol
• 1226420-96-7
• EN300-1842805

• Inchi： 1S/C14H21NO/c1-11-3-4-13(12(2)9-11)10-14(16)5-7-15-8-6-14/h3-4,9,15-16H,5-8,10H2,1-2H3
• InChI Key： HRCWMAQEOYOAPW-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC(C)=CC=2C)CCNCC1

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 4-(2,4-dimethylphenyl)methylpiperidin-4-ol

Introduction to 4-(2,4-dimethylphenyl)methylpiperidin-4-ol (CAS No: 1226420-96-7)

4-(2,4-dimethylphenyl)methylpiperidin-4-ol, identified by the Chemical Abstracts Service Number (CAS No) 1226420-96-7, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom. The presence of two methyl groups at the 2 and 4 positions of the phenyl ring and a piperidin-4-ol moiety at the other end imparts unique chemical and pharmacological properties, making it a subject of interest for potential therapeutic applications.

The structural features of 4-(2,4-dimethylphenyl)methylpiperidin-4-ol contribute to its distinct interactions with biological targets. The dimethylphenyl group enhances lipophilicity, facilitating better cell membrane penetration, while the piperidin-4-ol functional group introduces hydrogen bonding capabilities, which can be crucial for binding to specific protein targets. These characteristics make it a promising candidate for drug discovery programs targeting neurological and cardiovascular diseases.

In recent years, there has been a surge in research focused on developing novel piperidine derivatives due to their versatility in modulating biological pathways. 4-(2,4-dimethylphenyl)methylpiperidin-4-ol has been explored in several preclinical studies for its potential role in inhibiting enzymes and receptors involved in disease mechanisms. For instance, its structural motif is reminiscent of compounds that exhibit inhibitory effects on monoamine oxidase (MAO) and dopamine receptors, which are key targets in managing conditions such as depression and Parkinson’s disease.

One of the most compelling aspects of 4-(2,4-dimethylphenyl)methylpiperidin-4-ol is its synthetic accessibility. The compound can be readily prepared through multi-step organic synthesis involving Friedel-Crafts alkylation followed by nucleophilic substitution or condensation reactions. This synthetic route allows for modifications at various positions of the molecule, enabling chemists to fine-tune its pharmacological properties. Such flexibility is invaluable in drug development pipelines, where lead optimization is often required to achieve desired efficacy and safety profiles.

The pharmacokinetic profile of 4-(2,4-dimethylphenyl)methylpiperidin-4-ol is another area of active investigation. Studies have indicated that the compound exhibits moderate solubility in both water and lipids, suggesting potential for oral administration with reasonable bioavailability. Additionally, preliminary metabolic studies suggest that it undergoes biotransformation via cytochrome P450 enzymes, a common pathway for many pharmaceuticals. Understanding these metabolic pathways is critical for predicting drug-drug interactions and optimizing dosing regimens.

Recent advancements in computational chemistry have further enhanced the study of 4-(2,4-dimethylphenyl)methylpiperidin-4-ol. Molecular docking simulations have been employed to predict its binding affinity to various biological targets, including G-protein coupled receptors (GPCRs) and kinases. These simulations have provided insights into how different parts of the molecule interact with target proteins at an atomic level, guiding medicinal chemists in designing more potent derivatives.

The therapeutic potential of 4-(2,4-dimethylphenyl)methylpiperidin-4-ol extends beyond neurological disorders. Emerging evidence suggests that it may also have anti-inflammatory properties by modulating immune cell signaling pathways. This dual functionality makes it an attractive candidate for conditions where inflammation plays a significant role, such as rheumatoid arthritis or chronic inflammatory diseases.

In conclusion, 4-(2,4-dimethylphenyl)methylpiperidin-4-ol (CAS No: 1226420-96-7) represents a fascinating compound with diverse pharmacological applications. Its unique structural features offer opportunities for further development into novel therapeutic agents targeting a range of diseases. As research continues to uncover new biological functions and synthetic strategies for this molecule, its significance in pharmaceutical chemistry is likely to grow.